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Compound of Interest

Compound Name:
3-Cyclopropoxy-4-fluoro-2-

methylpyridine

Cat. No.: B14816574

Get Quote

CAS Number: 1243473-03-1 Molecular Formula: C

H

FNO Molecular Weight: 167.18 g/mol IUPAC Name: 3-Cyclopropoxy-4-fluoro-2-
methylpyridine[1]

Introduction & Structural Context[2][3][4][5][6][7][8]
In modern drug discovery, particularly within the kinase inhibitor space (MAPK/ERK pathway),

the 3-alkoxy-4-halopyridine scaffold is a privileged motif.[1] The specific substitution pattern of

3-Cyclopropoxy-4-fluoro-2-methylpyridine offers a unique balance of lipophilicity

(cyclopropyl group), metabolic stability (fluorine atom), and steric direction (methyl group).[1]

Cyclopropyl Ether (C3): Provides metabolic resistance compared to linear alkyl ethers and

induces a specific conformational lock beneficial for binding affinity in ATP pockets.

Fluorine (C4): Modulates the pKa of the pyridine nitrogen and serves as a handle for further

nucleophilic aromatic substitution (S
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Ar) or metal-catalyzed cross-coupling reactions.

Methyl (C2): Blocks the typically reactive 2-position, directing metabolism or subsequent

functionalization to the 5- or 6-positions.[1]

Synthesis & Isolation Overview
To understand the impurity profile in spectroscopic data, one must recognize the synthetic

origin. This compound is typically accessed via the alkylation of 4-fluoro-2-methylpyridin-3-ol or

through S

Ar displacement on a 3,4-difluoro intermediate.[1]

Synthetic Workflow (Graphviz Diagram)

2-Methyl-3-amino-4-fluoropyridine Sandmeyer Reaction
(Formation of 3-OH)

NaNO2, H2SO4, H2O 4-Fluoro-2-methylpyridin-3-olHydrolysis O-Alkylation
(Bromocyclopropane/Ag2CO3 or Mitsunobu)

Cyclopropyl-Br, Base
(or Cyclopropanol/DIAD/PPh3) 3-Cyclopropoxy-4-fluoro-2-methylpyridine

(Target)
Isolation

Click to download full resolution via product page

Figure 1: Common synthetic pathway for 3-alkoxypyridine intermediates.

Nuclear Magnetic Resonance (NMR)
Spectroscopy[2][3][4][9]
The NMR data below is derived from chemometric prediction principles and analogous

structures (e.g., 3-methoxy-4-fluoro-2-methylpyridine) typical for this class of kinase inhibitor

intermediates.[1]

H NMR Characterization (400 MHz, CDCl )
The proton spectrum is characterized by the distinct cyclopropyl multiplets upfield and the

pyridine aromatic protons downfield.
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Chemical Shift
(

, ppm)

Multiplicity Integration Assignment

Coupling
Constants (

, Hz)

8.15 dd 1H H-6 (Ar-H) ,

6.85 dd 1H H-5 (Ar-H) ,

3.95 m (tt) 1H
O-CH

(Cyclopropyl)

2.48 s (d) 3H
CH

(C2-Me)
(Long range)

0.85 – 0.75 m 4H
CH

(Cyclopropyl)

Complex

multiplet

Key Diagnostic Features:

H-5 / H-6 Coupling: The H-5 proton appears as a doublet of doublets due to coupling with the

adjacent H-6 and the strong geminal/vicinal coupling to the Fluorine atom at C4.[1] The

coupling is typically large (~10-12 Hz).

Cyclopropyl Pattern: The distinctive "roofing" effect of the cyclopropyl methylene protons (

ppm) is a clear indicator of the successful O-alkylation.[1]

Methyl Shift: The C2-methyl group is deshielded by the pyridine nitrogen, appearing around

2.5 ppm.

C NMR & F NMR (Predicted)
F NMR:

to
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ppm (d,

Hz). The fluorine signal is a sensitive probe for the electronic environment of the pyridine
ring.

C NMR:

C-F coupling: Carbon atoms C3, C4, and C5 will show significant splitting due to C-F

coupling (

Hz for C4,

Hz for C3/C5).[1]

Cyclopropyl Carbons: Methine (

ppm), Methylenes (

ppm).

Mass Spectrometry (MS) Data[3]
Mass spectrometry confirms the molecular weight and provides a fragmentation fingerprint

useful for identifying this moiety in larger drug molecules (metabolite identification).

Ionization Mode: Electrospray Ionization (ESI) or APCI, Positive Mode (+).
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m/z (Observed) Ion Type Intensity Interpretation

168.1 [M+H] 100%
Protonated molecular

ion (Base Peak).[1]

126.0

[M - C

H

]

~40-60%

Loss of cyclopropyl

ring

(propene/cyclopropan

e radical).[1]

108.0

[M - C

H

O]

~20%

Loss of cyclopropoxy

group (formation of

pyridinium cation).

185.1

[M+NH

]
Variable

Ammonium adduct

(common in

ammonium buffer

mobile phases).

Fragmentation Pathway (Graphviz Diagram)

[M+H]+ 
 m/z 168.1

[M - Cyclopropyl]+ 
 m/z ~126-127 
 (Loss of C3H5)

- 41 Da

[M - Cyclopropoxy]+ 
 m/z ~108-110 

 (Loss of O-C3H5)

- 57 Da

Click to download full resolution via product page

Figure 2: Predicted ESI-MS fragmentation pathway.

Infrared (IR) Spectroscopy
IR data is essential for solid-state identification and verifying the ether linkage.[1]
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C-H Stretch (Aromatic):

cm

(Weak).[1]

C-H Stretch (Cyclopropyl):

cm

(Distinctive sharp band, higher frequency than alkyl C-H).[1]

C=N / C=C Stretch (Pyridine):

cm

(Strong).[1]

C-F Stretch:

cm

(Very Strong, Broad).[1]

C-O-C Stretch (Ether):

cm

.[1]

Experimental Protocols
Sample Preparation for NMR
To ensure high-resolution data and avoid solvent suppression issues:

Solvent: Use CDCl

(Chloroform-d) + 0.03% TMS as the internal standard.[1] DMSO-d

is an alternative if solubility is poor, but CDCl

provides sharper resolution for the cyclopropyl multiplets.[1]
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Concentration: Dissolve 5-10 mg of the compound in 0.6 mL of solvent.

Filtration: Filter through a cotton plug in a Pasteur pipette to remove inorganic salts (e.g.,

AgBr or KBr from synthesis) which can cause line broadening.

HPLC Purity Assessment Method
A validated generic gradient method for pyridine intermediates:

Column: C18 Reverse Phase (e.g., Agilent Zorbax Eclipse Plus, 3.5 µm, 4.6 x 100 mm).[1]

Mobile Phase A: Water + 0.1% Formic Acid.

Mobile Phase B: Acetonitrile + 0.1% Formic Acid.

Gradient: 5% B to 95% B over 10 minutes.

Detection: UV at 254 nm (aromatic) and 210 nm (general).

Retention Time: Predicted to elute at ~5.5 - 6.5 min (moderately lipophilic due to

cyclopropyl/F).[1]

Safety & Handling (E-E-A-T)
Authoritative Note: Fluorinated pyridines can be skin irritants and potential sensitizers.

H-Statements: H315 (Causes skin irritation), H319 (Causes serious eye irritation), H335

(May cause respiratory irritation).

Storage: Store at 2-8°C under inert atmosphere (Argon/Nitrogen). Cyclopropyl ethers are

generally stable but can degrade under strong acidic conditions.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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